(S)-3-hydroxybutyrate

• Molecular Formula: C4H7O3-
• Molecular Weight: 103.1 g/mol
• IUPAC Name: (3S)-3-hydroxybutanoate
• InChI: InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)/p-1/t3-/m0/s1
• InChI Key: WHBMMWSBFZVSSR-VKHMYHEASA-M
• Isomeric SMILES: C[C@@H](CC(=O)[O-])O
• SMILES: CC(CC(=O)[O-])O

Description

(S)-3-hydroxybutyrate is the conjugate base of (S)-3-hydroxybutyric acid. It is a conjugate base of a (S)-3-hydroxybutyric acid. It is an enantiomer of a (R)-3-hydroxybutyrate.

Synthesis routes and methods

Procedure details

Copolymers of beta-hydroxybutyrate and beta-hydroxyvalerate containing 30 mole percent beta-hydroxyvalerate were prepared by repeating the process of Example II with the exception that the dry racemic beta-butyrolactone employed was replaced by a mixture containing 30 mole percent of dry racemic beta-valerolactone with 70 mole percent racemic beta-butyrolactone. The resulting copolymer was a mixture of stereoregular and stereoirregular copolymers containing 30 mole percent beta-hydroxyvalerate as shown by NMR. The number average molecular weight of this copolymer was 20,000 as determined by GPC and the melting point was 120° C.